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Compound of Interest

Compound Name: 1-Bromo-4-chlorobutane

Cat. No.: B103958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 1-
Bromo-4-chlorobutane (CAS No. 6940-78-9), a versatile but hazardous halogenated

hydrocarbon. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Physicochemical
Properties
1-Bromo-4-chlorobutane is a flammable liquid and vapor that is harmful if swallowed, causes

skin and eye irritation, and may cause respiratory irritation. It is also suspected of causing

cancer. Understanding its physical and chemical properties is the first step in safe handling.
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Property Value

Molecular Formula C₄H₈BrCl

Molecular Weight 171.46 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 176-179 °F (80-82 °C) at 30 mmHg

Flash Point 140 °F (60 °C)

Density 1.488 g/mL at 25 °C

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1-Bromo-4-chlorobutane to

minimize exposure.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes and

vapors which can cause

serious eye irritation.

Hand Protection

While specific breakthrough

time data for 1-Bromo-4-

chlorobutane is limited, for

halogenated hydrocarbons,

Viton® or Butyl Rubber gloves

are generally recommended

for prolonged contact. For

incidental splash protection,

Nitrile gloves may be used, but

they should be changed

immediately upon

contamination. Double gloving

is a recommended practice.

Always consult the glove

manufacturer's specific

chemical resistance guide.

Halogenated hydrocarbons

can readily penetrate many

common glove materials.

Proper glove selection is

critical to prevent skin

absorption.

Body Protection
A flame-resistant lab coat, long

pants, and closed-toe shoes.

Protects skin from splashes

and potential fire hazards.

Respiratory Protection

All handling of 1-Bromo-4-

chlorobutane should be

conducted in a certified

chemical fume hood. If the

concentration of vapors may

exceed exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

The vapor is irritating to the

respiratory tract and may have

long-term health effects.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling ensures minimal risk of exposure and accidents.
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Experimental Workflow for Handling 1-Bromo-4-chlorobutane

Workflow for Handling 1-Bromo-4-chlorobutane

Preparation

Handling

Waste Management & Disposal

Post-Handling & Decontamination

Review SDS and SOPs

Don appropriate PPE

Ensure fume hood is operational

Work within a chemical fume hood

Ground and bond containers to prevent static discharge

Use compatible, sealed containers

Avoid inhalation of vapors and contact with skin/eyes

Segregate halogenated waste

Collect in a labeled, sealed container

Store in a designated waste area

Arrange for hazardous waste pickup

Decontaminate glassware and work surfaces

Remove and properly dispose of PPE

Wash hands thoroughly
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Caption: Workflow for Handling 1-Bromo-4-chlorobutane

Disposal Plan
Proper disposal of 1-Bromo-4-chlorobutane and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

A. Waste Segregation and Collection:

Designated Waste Container: Use a dedicated, properly labeled, and leak-proof container for

all 1-Bromo-4-chlorobutane waste. The container should be made of a compatible material

(e.g., glass or high-density polyethylene).

Labeling: The waste container must be clearly labeled as "Hazardous Waste, Halogenated

Organic Liquid" and list "1-Bromo-4-chlorobutane" as a primary constituent.

Segregation: Do not mix halogenated waste with non-halogenated organic waste, as this can

significantly increase disposal costs and complexity.

B. Decontamination of Glassware:

Initial Rinse: Rinse the glassware three times with a small amount of a suitable organic

solvent (e.g., acetone or ethanol). Collect these rinses in the designated halogenated waste

container.

Washing: Wash the rinsed glassware with soap and hot water.

Final Rinse: Rinse thoroughly with deionized water.

C. Spill Management:

In the event of a small spill (less than 100 mL) within a chemical fume hood:

Alert Personnel: Inform others in the immediate area.

Ensure Proper PPE: Wear the appropriate PPE, including double gloves.
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Containment: Use a spill kit with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to absorb the spill.

Collection: Carefully collect the absorbent material using non-sparking tools and place it in a

sealed, labeled hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water. Collect all cleaning materials as hazardous waste.

For larger spills, or any spill outside of a fume hood, evacuate the area and contact your

institution's Environmental Health and Safety (EHS) office immediately.

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling 1-Bromo-4-chlorobutane and maintain a safe laboratory environment. Always

prioritize safety and consult your institution's specific guidelines and EHS department for any

questions or concerns.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Bromo-4-chlorobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103958#personal-protective-equipment-for-handling-
1-bromo-4-chlorobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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